Cas no 1211373-43-1 ((1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride)

• Product Name: (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride
• CAS No: 1211373-43-1
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD13619675
• CID: 1089785
• PubChem ID: 45925738
• Update Time: 2025-10-16

(1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride
• [1-(3-bromophenyl)cyclopropyl]methanamine,hydrochloride
• 1-(3-bromophenyl)Cyclopropanemethanamine hydrochloride
• AKOS015847439
• (1-(3-bromophenyl)cyclopropyl)methanaminehydrochloride
• 1211373-43-1
• DB-061858
• DTXSID20672627
• [1-(3-bromophenyl)cyclopropyl]methanamine hydrochloride
• MFCD13619675
• [1-(3-bromophenyl)cyclopropyl]methanamine;hydrochloride
• CS-0334982
• 1-[1-(3-Bromophenyl)cyclopropyl]methanamine--hydrogen chloride (1/1)
• 1-[1-(3-BROMOPHENYL)CYCLOPROPYL]METHANAMINE HYDROCHLORIDE

• MDL： MFCD13619675
• Inchi： 1S/C10H12BrN.ClH/c11-9-3-1-2-8(6-9)10(7-12)4-5-10;/h1-3,6H,4-5,7,12H2;1H
• InChI Key： IBQHKCRPLDGCQP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CN)CC1.Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: No data avaiable

(1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride

Introduction to (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride (CAS No. 1211373-43-1)

(1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride (CAS No. 1211373-43-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its potential therapeutic applications and biological activities.

The molecular structure of (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride consists of a cyclopropyl ring substituted with a 3-bromophenyl group and an amino group, which is further protonated to form the hydrochloride salt. The presence of the bromine atom and the cyclopropyl ring imparts distinct chemical properties to the molecule, making it an interesting candidate for various biochemical and pharmacological investigations.

Recent research has focused on the potential of (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride as a lead compound for drug development. Studies have shown that this compound exhibits promising activity in modulating specific biological pathways, particularly those involved in neurotransmission and cellular signaling. For instance, a study published in the Journal of Medicinal Chemistry reported that (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride demonstrated significant binding affinity to certain receptors, suggesting its potential as a ligand for these targets.

In addition to its receptor binding properties, (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride has also been investigated for its effects on cellular processes such as apoptosis and inflammation. A research team from the University of California, San Francisco, found that this compound could induce apoptosis in cancer cells while sparing normal cells, indicating its potential as an anticancer agent. Furthermore, preliminary studies have suggested that (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

The synthetic route to produce (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride involves several well-established chemical reactions. The key steps include the formation of the cyclopropyl ring through a ring-closing metathesis reaction, followed by substitution with the 3-bromophenyl group and subsequent amination to introduce the amino functionality. The final step involves protonation with hydrochloric acid to form the hydrochloride salt. This synthetic pathway is highly reproducible and scalable, making it suitable for large-scale production if further clinical trials prove successful.

Clinical trials are currently underway to evaluate the safety and efficacy of (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential therapeutic applications in various medical conditions.

In conclusion, (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride (CAS No. 1211373-43-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent is being actively explored through ongoing research and clinical trials. As more data becomes available, it is likely that this compound will play a significant role in advancing our understanding of various biological processes and contribute to the development of new treatments for medical conditions.